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Compound of Interest

Compound Name: Diethyl sulfoxide
CAS No.: 70-29-1
Cat. No.: B1198403
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for diethyl sulfoxide ((C2Hs)2SO). The information presented herein is intended to be a
valuable resource for researchers and professionals involved in fields where the
thermodynamic properties of organosulfur compounds are of interest, such as in drug
development, chemical synthesis, and materials science. This document summarizes key
guantitative data, details relevant experimental methodologies, and provides visualizations of
the underlying scientific workflows.

Core Thermochemical Data

The thermochemical properties of diethyl sulfoxide are crucial for understanding its stability,
reactivity, and behavior in various chemical and biological systems. The following table
summarizes the key experimental and calculated thermochemical data for this compound.
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Enthalpy of  AfH° Gas -205+ 2 kJ/mol ) [1]
) (Calorimetr
Formation
y)
Experiment
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o -267.6 £ al
Enthalpy of  AfH° Liquid kJ/mol ) [2]
) 0.8 (Calorimetr
Formation
y)
Standard Experiment
Enthalpy of o -3337.5+ al
) AcH® Liquid kJ/mol ) [2]
Combustio 0.4 (Calorimetr
n y)
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o Data not
Molar Se Liquid ) J/(mol-K) - -
available
Entropy
Molar Heat o Data not
) Cp Liquid ) J/(mol-K) - -
Capacity available
Standard Data not
Gibbs Free o available
AfG° Liquid ] kJ/mol - -
Energy of (requires
Formation S°)

Note: The standard state is defined as 298.15 K (25 °C) and 1 bar pressure.

Experimental Protocols

The experimental determination of the enthalpy of formation and combustion of diethyl

sulfoxide, a hygroscopic and volatile liquid, requires specialized techniques to ensure

accuracy. The data presented in this guide were primarily obtained using rotating-bomb

calorimetry.
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Determination of Enthalpy of Combustion of Liquid
Diethyl Sulfoxide by Rotating-Bomb Calorimetry

This method is designed for the complete combustion of volatile and energetic liquid samples
to accurately measure the heat released.

1. Sample Preparation and Handling:

e Due to the hygroscopic nature of diethyl sulfoxide, all handling and preparation steps must
be conducted in a dry atmosphere, such as a glovebox with a controlled inert gas (e.g., dry
nitrogen) environment.[3]

¢ The diethyl sulfoxide sample is encapsulated in a material of known and low heat of
combustion, typically a polyethylene ampoule or capsule.[3]

e The mass of the diethyl sulfoxide sample is determined with high precision by weighing the
capsule before and after filling.

2. Calorimeter Setup:

e A high-precision, fluidless rotating-bomb calorimeter with a known heat capacity is used. The
rotation of the bomb ensures a complete and uniform combustion process and subsequent
dissolution of combustion products.[3]

e Asmall, known amount of distilled water is added to the bomb to saturate the internal
atmosphere and dissolve the acidic combustion products (e.g., SO2), facilitating the
formation of a uniform solution for analysis.

e The bomb is pressurized with a high-purity oxygen atmosphere (typically around 30 atm) to
ensure complete combustion.

3. Combustion and Temperature Measurement:

e The sealed bomb is placed in the calorimeter, which is submerged in a precisely measured
volume of water in a well-insulated jacket.

e The sample is ignited using a cotton fuse or an iron wire with a known heat of combustion.
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o The temperature of the water in the calorimeter is monitored with high precision before,
during, and after the combustion reaction until a stable final temperature is reached.

4. Data Analysis and Corrections:

e The gross heat released during the combustion is calculated from the observed temperature
rise and the total heat capacity of the calorimeter system.

o Corrections are applied to account for the heat of combustion of the capsule material and the
ignition fuse.

o Further corrections, known as Washburn corrections, are made to account for the energy
changes associated with bringing the reactants and products to their standard states.

e The standard enthalpy of combustion (AcH®) is then calculated from the corrected heat of
combustion.

Logical and Experimental Workflows

To better illustrate the processes involved in determining and utilizing thermochemical data, the
following diagrams are provided.
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Figure 1: Experimental workflow for determining the enthalpy of combustion of diethyl
sulfoxide.
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Figure 2: Logical relationship for the calculation of Gibbs free energy of formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Thermochemical Properties of Diethyl Sulfoxide: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198403/docs#thermochemical-properties-of-diethyl-
sulfoxide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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